1-fluoro-3-isothiocyanato-2-methylbenzene

• IUPAC Name: 1-fluoro-3-isothiocyanato-2-methylbenzene
• InChI: InChI=1S/C8H6FNS/c1-6-7(9)3-2-4-8(6)10-5-11/h2-4H,1H3
• InChI Key: YZQYVLUFNMYFLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1F)N=C=S
• Molecular Formula: C8H6FNS
• DSSTOX Substance ID: DTXSID00374612
• Molecular Weight: 167.21 g/mol
• CAS No.: 363179-58-2

Description

1-fluoro-3-isothiocyanato-2-methylbenzene is a chemical compound that belongs to the class of isothiocyanates. It is characterized by the presence of a fluorine atom, a methyl group, and an isothiocyanate group attached to a benzene ring. This compound is commonly used in various fields of research, including medical, environmental, and industrial applications, due to its unique properties.

Scientific Research Applications

Synthesis and Analytical Applications

3-Fluoro-2-methylphenylisothiocyanate serves as a precursor in the synthesis of various fluorinated compounds, exhibiting significant potential in enhancing the properties of materials and molecules for research and industrial applications. Its unique structural properties enable the creation of compounds with desired functionalities, such as improved stability and reactivity, making it invaluable in the development of novel materials and chemicals.

For instance, it has been utilized in the synthesis of Schiff bases with potential antiproliferative activity against cancer cell lines, demonstrating its relevance in medicinal chemistry and drug development (Kumar et al., 2013). Additionally, its application extends to the creation of fluorescent sensors and dyes, indicating its versatility in analytical chemistry for detecting and quantifying ions and molecules in various samples (Frath et al., 2012).

Electrophilic Reagents and Catalysis

The compound's potential as an electrophilic reagent in trifluoromethylthiolation reactions has been explored, highlighting its role in introducing trifluoromethylthiol groups into molecules. This modification is crucial for designing molecules with enhanced physical and chemical properties, such as increased lipophilicity and metabolic stability, which are desirable in pharmaceuticals and agrochemicals (Shao et al., 2015).

Material Science and Polymer Chemistry

In material science and polymer chemistry, 3-Fluoro-2-methylphenylisothiocyanate contributes to the development of conducting polymers and low-bandgap materials for applications in electronics and energy storage. Its role in the synthesis of polymers with specific electrical properties underpins advancements in creating more efficient and durable electronic devices (Fei et al., 2015).

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of 1-fluoro-3-isothiocyanato-2-methylbenzene typically involves the reaction of 3-fluoro-2-methylaniline with thiophosgene. The reaction is carried out under controlled conditions to ensure the formation of the desired isothiocyanate product. The general reaction scheme is as follows:

$$\text{3-Fluoro-2-methylaniline} +$$3-Fluoro-2-methylaniline+

Synthesis routes and methods

Procedure details

Into a solution of 2-methyl-3-fluoroaniline (1.0 g, 8.0 mmol) in 30 mL of toluene at room temperature, thiophosgene (0.94 mL, 12 mmol) and triethylamine (1.34 mL, 12 mmol) was added. The mixture was stirred at room temperature for 16 hours. The mixture was partitioned between ethyl acetate and water. The combined organic layer was then concentrated to give the desired product (1.1 g, 82%). EI-MS m/z 168.2 (M+).